Cas no 1805555-61-6 (3'-Bromo-4'-fluoro-2'-nitroacetophenone)

• Product Name: 3'-Bromo-4'-fluoro-2'-nitroacetophenone
• CAS No: 1805555-61-6
• MF: C₈H₅BrFNO₃
• MW: 262.032604932785
• CID: 4793051
• Update Time: 2025-05-27

3'-Bromo-4'-fluoro-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-4'-fluoro-2'-nitroacetophenone

• Inchi： 1S/C8H5BrFNO3/c1-4(12)5-2-3-6(10)7(9)8(5)11(13)14/h2-3H,1H3
• InChI Key： ZGWYCKRGJIAZRV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C)=O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 3'-Bromo-4'-fluoro-2'-nitroacetophenone

Recent Advances in the Study of 3'-Bromo-4'-fluoro-2'-nitroacetophenone (CAS: 1805555-61-6) in Chemical Biology and Pharmaceutical Research

The compound 3'-Bromo-4'-fluoro-2'-nitroacetophenone (CAS: 1805555-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3'-Bromo-4'-fluoro-2'-nitroacetophenone as a versatile intermediate in the synthesis of complex organic molecules. Its bromo and fluoro substituents, along with the nitro group, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of various heterocyclic compounds, which are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 3'-Bromo-4'-fluoro-2'-nitroacetophenone as a key precursor in the development of kinase inhibitors. The study revealed that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development. The researchers employed advanced computational modeling and high-throughput screening techniques to identify the most promising derivatives, paving the way for further preclinical studies.

Another significant area of research involves the application of 3'-Bromo-4'-fluoro-2'-nitroacetophenone in the field of chemical proteomics. A recent study published in ACS Chemical Biology demonstrated the use of this compound as a reactive probe for labeling and identifying protein targets in complex biological systems. The study highlighted the compound's ability to selectively modify cysteine residues in proteins, providing valuable insights into protein function and interaction networks. This approach has the potential to accelerate the discovery of new drug targets and biomarkers for various diseases.

Despite these promising findings, challenges remain in the optimization of 3'-Bromo-4'-fluoro-2'-nitroacetophenone for therapeutic applications. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on improving the bioavailability and selectivity of this compound and its derivatives, with the ultimate goal of developing clinically viable drug candidates.

In conclusion, 3'-Bromo-4'-fluoro-2'-nitroacetophenone (CAS: 1805555-61-6) represents a promising scaffold for drug discovery and chemical biology research. Its unique structural features and diverse applications make it a valuable tool for scientists working in these fields. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in treating various diseases. The continued investigation of this compound is expected to yield significant advancements in both basic science and clinical applications.